Cas no 116091-40-8 (Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-, butyl ester)

• Product Name: Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-, butyl ester
• CAS No: 116091-40-8
• MF: C₁₇H₁₉NO₄S
• MW: 333.40206360817
• CID: 1205297
• Update Time: 2024-08-02

Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-, butyl ester

• Inchi： 1S/C17H19NO4S/c1-2-3-12-22-17(19)13-4-8-15(9-5-13)23(20,21)16-10-6-14(18)7-11-16/h4-11H,2-3,12,18H2,1H3
• InChI Key： PXIDYAYXVOMCQJ-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C1=CC=C(S(C2=CC=C(N)C=C2)(=O)=O)C=C1

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 527.2±35.0 °C(Predicted)
• pka: 0.95±0.10(Predicted)